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Compound of Interest

Compound Name: dqp-1105

Cat. No.: B1230525 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical reagents is a cornerstone of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of DQP-1105, a

potent and selective noncompetitive NMDA receptor antagonist. Adherence to these guidelines

is crucial for ensuring the safety of laboratory personnel and minimizing environmental impact.

DQP-1105 is a specialized research chemical, and while specific disposal instructions are not

readily available, a comprehensive disposal plan can be formulated based on its chemical

properties and general best practices for hazardous waste management in a laboratory setting.

Chemical and Safety Data Summary
A clear understanding of the chemical's properties is the first step toward safe disposal. The

following table summarizes key data for DQP-1105.
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Identifier Value Source

Chemical Name

5-(4-Bromophenyl)-3-(1,2-

dihydro-6-methyl-2-oxo-4-

phenyl-3-quinolinyl)-4,5-

dihydro-γ-oxo-1H-pyrazole-1-

butanoic acid

[1]

CAS Number 380560-89-4 [2]

Molecular Formula C₂₉H₂₄BrN₃O₄ [1]

Molecular Weight 558.42 g/mol

Physical Form Solid [1]

Solubility Soluble in DMSO [1][3]

Storage Store at -20°C [1][2]

Biological Activity
Noncompetitive NMDA

receptor antagonist
[2]

Experimental Protocol: DQP-1105 Waste Disposal
This protocol outlines the recommended methodology for the safe disposal of DQP-1105 from

a laboratory environment. This procedure is designed to mitigate risks and ensure compliance

with standard safety regulations.

Personal Protective Equipment (PPE):

Before handling any DQP-1105 waste, ensure the following personal protective equipment is

worn:

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Waste Segregation and Collection:
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Solid Waste:

Collect any solid DQP-1105 waste, including unused or expired compounds and

contaminated items (e.g., weighing paper, spatulas), in a designated, clearly labeled

hazardous waste container.

The container should be made of a material compatible with the chemical and should have

a secure lid.

Label the container as "Hazardous Waste" and include the chemical name "DQP-1105".

Liquid Waste (DMSO Solutions):

Solutions of DQP-1105 in dimethyl sulfoxide (DMSO) should be collected in a separate,

labeled hazardous waste container for organic solvents.

Do not mix with aqueous waste streams.

The container should be properly sealed to prevent evaporation of the solvent.

Label the container as "Hazardous Waste" and list all contents, including "DQP-1105" and

"DMSO".

Contaminated Labware:

Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with

DQP-1105 should be placed in the solid hazardous waste container.

Reusable glassware should be decontaminated. A common procedure is to rinse the

glassware with a suitable solvent (such as DMSO, in a fume hood) to dissolve any

remaining DQP-1105. This rinseate should be collected and disposed of as liquid

hazardous waste. Following the initial rinse, the glassware can be washed according to

standard laboratory procedures.

Disposal Procedure:

All waste containers holding DQP-1105 must be disposed of through your institution's

Environmental Health and Safety (EHS) office or equivalent hazardous waste management
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service.[4][5]

Do not dispose of DQP-1105 down the drain or in the regular trash.[5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualizing the Disposal Workflow
To ensure clarity, the logical flow of the DQP-1105 disposal procedure is outlined in the

diagram below.
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Preparation

Waste Segregation

Waste Collection

Final Disposal
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Don Personal Protective Equipment
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Solid
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(e.g., DMSO solution)

Liquid

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Organic Waste Container

Arrange for Pickup by
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End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DQP-1105 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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